N-(4-chloro-2-fluorophenyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C17H17ClFN3O4S/c18-12-5-6-14(13(19)10-12)20-16(23)11-21-7-3-4-15(17(21)24)27(25,26)22-8-1-2-9-22/h3-7,10H,1-2,8-9,11H2,(H,20,23)
• InChI Key: KPLLCPPKTYOVFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C17H17ClFN3O4S
• Molecular Weight: 413.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(4-chloro-2-fluorophenyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide" involves multi-step chemical processes. A study highlights the pharmacological characterization of PF-04455242, a compound with a related structure, demonstrating complex synthesis routes involving high-affinity interactions and selectivity for specific receptors (Grimwood et al., 2011). Another example is the synthesis of a fluorinated derivative of Sigma-1 receptor modulator E1R, where ozonation and catalytic hydrogenation play critical roles (Kuznecovs et al., 2020).

Molecular Structure Analysis

The molecular structure of similar compounds, such as N-(pyridin-4-yl)-(indol-3-yl)acetamides, has been studied for their antiallergic properties, demonstrating the importance of molecular conformation and substituent effects on biological activity (Menciu et al., 1999).

Chemical Reactions and Properties

Research on N-halogeno compounds, including the study of perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], showcases the compound's reactivity and potential as a selective fluorinating agent (Banks et al., 1996). This reactivity is crucial for further modifications and the development of new compounds with desired properties.

Physical Properties Analysis

The analysis of physical properties, such as solubility, melting point, and stability, is vital for understanding the compound's behavior under different conditions. While specific data on "N-(4-chloro-2-fluorophenyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide" is not provided, similar studies on related compounds offer insights into these aspects.

Chemical Properties Analysis

Chemical properties, including reactivity with other compounds, pH stability, and functional group behavior, play a significant role in the compound's application in various fields. The modification and biological evaluation of related compounds, such as the study on PI3K inhibitors, highlight the importance of understanding these properties for therapeutic applications (Wang et al., 2015).

Scientific Research Applications

Pharmacological Characterization

Compounds with similar structural features have been explored for their pharmacological potential. For instance, PF-04455242, a κ-opioid receptor antagonist, has demonstrated potential for treating depression and addiction disorders. Its pharmacological characterization includes high affinity for human, rat, and mouse κ-opioid receptors, with selectivity over μ-opioid receptors. This compound exhibited antidepressant-like efficacy and showed therapeutic potential in treating reinstatement of extinguished cocaine-seeking behavior in animal models (S. Grimwood et al., 2011).

Radiopharmaceutical Applications

The development of radiolabeled compounds for positron emission tomography (PET) imaging highlights another application. Research on substituted [18F]imidazo[1,2-a]pyridines and [18F]pyrazolo[1,5-a]pyrimidines, for example, has contributed to studying the peripheral benzodiazepine receptor, with implications for neurodegenerative disorders (C. Fookes et al., 2008).

Antimicrobial Activity

Novel heterocyclic compounds containing the sulphamido moiety have been synthesized and evaluated for their antibacterial and antifungal activities. This demonstrates the potential use of structurally related compounds in developing new antimicrobial agents (R. Nunna et al., 2014).

Material Science and Corrosion Inhibition

In material science, acetamide derivatives have been synthesized and tested as corrosion inhibitors, showing promising inhibition efficiencies. Such studies are crucial for developing materials with enhanced resistance to corrosion, contributing to their longevity and reliability in various applications (A. Yıldırım & M. Çetin, 2008).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of novel compounds, exploring their potential as ligands in complex formation, represent a fundamental aspect of research in chemistry. Studies on N-(2-Pyridyl)acetamide complexes with metals like palladium, cobalt, nickel, and copper have provided insights into their chemical properties and potential applications in catalysis and material science (M. Nonoyama et al., 1975).